Einecs 305-300-8
Overview
Description
Einecs 305-300-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.
Preparation Methods
The preparation methods for Einecs 305-300-8 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .
Chemical Reactions Analysis
Einecs 305-300-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are often intermediates used in further chemical synthesis .
Scientific Research Applications
Einecs 305-300-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it serves as a tool for studying cellular processes. In medicine, it is investigated for its potential therapeutic effects. In industry, it is utilized in the production of various materials and chemicals .
Mechanism of Action
The mechanism of action of Einecs 305-300-8 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired effect .
Comparison with Similar Compounds
Einecs 305-300-8 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. this compound may exhibit distinct reactivity, stability, or biological activity, making it valuable for specific applications .
Properties
CAS No. |
94406-04-9 |
|---|---|
Molecular Formula |
C34H59NO6S |
Molecular Weight |
609.9 g/mol |
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]ethanol;2,3-di(nonyl)naphthalene-1-sulfonic acid |
InChI |
InChI=1S/C28H44O3S.C6H15NO3/c1-3-5-7-9-11-13-15-19-24-23-25-20-17-18-22-27(25)28(32(29,30)31)26(24)21-16-14-12-10-8-6-4-2;8-4-1-7(2-5-9)3-6-10/h17-18,20,22-23H,3-16,19,21H2,1-2H3,(H,29,30,31);8-10H,1-6H2 |
InChI Key |
YTMGZTIJDQYEKI-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC1=CC2=CC=CC=C2C(=C1CCCCCCCCC)S(=O)(=O)O.C(CO)N(CCO)CCO |
Origin of Product |
United States |
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